Cas no 175700-80-8 (3H-Pyrazol-3-one,4,5-diamino-1,2-dihydro-1-methyl-)

• Product Name: 3H-Pyrazol-3-one,4,5-diamino-1,2-dihydro-1-methyl-
• CAS No: 175700-80-8
• MF: C₄H₈N₄O
• MW: 128.132519721985
• CID: 112130
• PubChem ID: 15345779
• Update Time: 2025-04-18

3H-Pyrazol-3-one,4,5-diamino-1,2-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4,5-diamino-1,2-dihydro-1-methyl-
• 3H-Pyrazol-3-one,4,5-diamino-1,2-dihydro-1-methyl-(9CI)
• SCHEMBL16122817
• 3,4-diamino-2-methyl-1H-pyrazol-5-one
• SCHEMBL2955890
• AKOS006374786
• 175700-80-8
• 4,5-Diamino-1-methyl-1H-pyrazol-3(2H)-one

• Inchi： 1S/C4H8N4O/c1-8-3(6)2(5)4(9)7-8/h5-6H2,1H3,(H,7,9)
• InChI Key： ZZRDEHPJSKUXFN-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N(C)N1)N

Computed Properties

• Exact Mass: 128.06994
• Monoisotopic Mass: 128.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• PSA: 84.38